Cas no 1261723-84-5 (3,5-Dichloro-2-(2-(trifluoromethoxy)phenyl)pyridine-4-methanol)

• Product Name: 3,5-Dichloro-2-(2-(trifluoromethoxy)phenyl)pyridine-4-methanol
• CAS No: 1261723-84-5
• MF: C₁₃H₈Cl₂F₃NO₂
• MW: 338.109332084656
• CID: 4791228
• Update Time: 2025-06-25

3,5-Dichloro-2-(2-(trifluoromethoxy)phenyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloro-2-(2-(trifluoromethoxy)phenyl)pyridine-4-methanol

• Inchi： 1S/C13H8Cl2F3NO2/c14-9-5-19-12(11(15)8(9)6-20)7-3-1-2-4-10(7)21-13(16,17)18/h1-5,20H,6H2
• InChI Key： SFGKPRMUJBZARI-UHFFFAOYSA-N
• SMILES： ClC1=C(CO)C(=CN=C1C1C=CC=CC=1OC(F)(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 346
• XLogP3: 4.1
• Topological Polar Surface Area: 42.4

Additional information on 3,5-Dichloro-2-(2-(trifluoromethoxy)phenyl)pyridine-4-methanol

3,5-Dichloro-2-(2-(trifluoromethoxy)phenyl)pyridine-4-methanol (CAS No. 1261723-84-5)

The compound 3,5-Dichloro-2-(2-(trifluoromethoxy)phenyl)pyridine-4-methanol (CAS No. 1261723-84-5) is a highly specialized organic molecule with significant applications in various fields, particularly in pharmaceuticals and agrochemicals. This compound is characterized by its unique structure, which includes a pyridine ring substituted with chlorine atoms at positions 3 and 5, a trifluoromethoxyphenyl group at position 2, and a hydroxymethyl group at position 4. The combination of these functional groups imparts the molecule with distinctive chemical and biological properties.

Recent studies have highlighted the potential of 3,5-Dichloro-2-(2-(trifluoromethoxy)phenyl)pyridine-4-methanol as a promising candidate in the development of novel drugs targeting specific biological pathways. For instance, research has shown that this compound exhibits potent inhibitory activity against certain enzymes involved in inflammatory processes, making it a potential lead compound for anti-inflammatory drug development. Additionally, its ability to modulate cellular signaling pathways has been explored in the context of cancer therapy.

The synthesis of 3,5-Dichloro-2-(2-(trifluoromethoxy)phenyl)pyridine-4-methanol involves a multi-step process that typically begins with the preparation of the pyridine ring followed by successive substitutions and functional group transformations. Advanced synthetic techniques, including Suzuki coupling and nucleophilic aromatic substitution, have been employed to achieve high yields and purity. These methods not only ensure the structural integrity of the molecule but also facilitate its scalability for industrial production.

In terms of physical properties, this compound is known for its high stability under standard laboratory conditions. It has a melting point of approximately 180°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and acetonitrile. These characteristics make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry.

One of the most significant advancements in the study of 3,5-Dichloro-2-(2-(trifluoromethoxy)phenyl)pyridine-4-methanol has been its application in agrochemicals. Researchers have demonstrated that this compound possesses remarkable pesticidal properties, particularly against a wide range of agricultural pests. Its ability to disrupt insect nervous systems without causing significant harm to non-target species has positioned it as a potential alternative to traditional pesticides that often pose environmental risks.

Furthermore, recent computational studies have provided deeper insights into the molecular interactions of 3,5-Dichloro-2-(2-(trifluoromethoxy)phenyl)pyridine-4-methanol with biological targets. By employing molecular docking simulations and quantum mechanical calculations, scientists have been able to predict binding affinities and optimize the molecule's pharmacokinetic properties. These findings have paved the way for further preclinical studies aimed at evaluating its safety and efficacy in vivo.

In conclusion, 3,5-Dichloro-2-(2-(trifluoromethoxy)phenyl)pyridine-4-methanol (CAS No. 1261723-84-5) stands out as a versatile compound with immense potential across multiple disciplines. Its unique chemical structure, coupled with cutting-edge research findings, underscores its role as a valuable asset in drug discovery and agrochemical development. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to both human health and sustainable agriculture.